Cas no 117305-84-7 (4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-2-methyl-)

• Product Name: 4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-2-methyl-
• CAS No: 117305-84-7
• MF: C₁₂H₂₀N₄O₄
• MW: 284.311602592468
• CID: 153139
• Update Time: 2025-04-19

4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-2-methyl-
• 2-methyl-4-carboxy-3,4,5,6-tetrahydropyrimidine
• 2-methyl-3,4,5,6-tetrahydropyrimidine-4-carboxylic acid
• 4-Pyrimidinecarboxylic acid, 1,4,5,6-tetrahydro-2-methyl-
• Thp(B)

• Inchi： 1S/2C6H10N2O2/c2*1-4-7-3-2-5(8-4)6(9)10/h2*5H,2-3H2,1H3,(H,7,8)(H,9,10)
• InChI Key： HOUQWTJUVFHYRK-UHFFFAOYSA-N
• SMILES： CC1NC(C(=O)O)CCN=1.CC1NCCC(C(=O)O)N=1

Computed Properties

• Exact Mass: 142.0743
• Monoisotopic Mass: 142.074228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7

Experimental Properties

• Density: 1.37
• Boiling Point: 381.5°Cat760mmHg
• Flash Point: 184.5°C
• Refractive Index: 1.596
• PSA: 61.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives